2-(2-(4-chlorophenyl)-4,6-dioxo-3-phenyltetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• IUPAC Name: 2-[2-(4-chlorophenyl)-4,6-dioxo-3-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C26H20ClN3O3S/c27-16-10-12-17(13-11-16)30-22(15-6-2-1-3-7-15)21-23(33-30)25(32)29(24(21)31)26-19(14-28)18-8-4-5-9-20(18)34-26/h1-3,6-7,10-13,21-23H,4-5,8-9H2
• InChI Key: HZEMEAFFKBPSFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)N3C(=O)C4C(N(OC4C3=O)C5=CC=C(C=C5)Cl)C6=CC=CC=C6)C#N
• Molecular Formula: C26H20ClN3O3S
• Molecular Weight: 490.0 g/mol
• CAS No.: 1005154-89-1

Description

2-(2-(4-chlorophenyl)-4,6-dioxo-3-phenyltetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C26H20ClN3O3S and its molecular weight is 489.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties Compounds related to 2-(2-(4-chlorophenyl)-4,6-dioxo-3-phenyltetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile often undergo complex synthesis routes, involving multistep reactions that yield highly specialized molecules. For instance, El-Kashef et al. (2007) explored the synthesis of pyrrolobenzo[b]thieno[1,4]diazepines, highlighting the versatility of tetrahydrobenzo[b]thiophene derivatives as synthons in organic synthesis (El-Kashef et al., 2007). Such research underlines the potential for developing new compounds with specific chemical and physical properties.

Electronic and Photophysical Properties Research into compounds with similar structural motifs often focuses on their electronic and photophysical properties for applications in materials science. For example, studies on benzodithiophene and benzothiophene derivatives investigate their utility in semiconductors and organic field-effect transistors due to their promising electronic properties (Takimiya et al., 2004). These properties are crucial for the development of high-performance semiconductors and photovoltaic materials.

Luminescence Sensing and Environmental Applications Some thiophene-based metal-organic frameworks (MOFs) have been shown to possess efficient luminescent sensory capabilities for detecting environmental contaminants, such as Hg(II), Cu(II), and Cr(VI), as well as applications in pesticide removal. This demonstrates the potential of thiophene derivatives in environmental monitoring and remediation efforts (Zhao et al., 2017).